Cas no 172669-49-7 (1-(3-Hydroxy-2,6-dinitrophenyl)ethanone)

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone structure

172669-49-7 structure

Product Name:1-(3-Hydroxy-2,6-dinitrophenyl)ethanone

CAS No:172669-49-7

Molecular Formula:C₈H₆N₂O₆

Molecular Weight:226.143042087555

CID:5736150

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Properties

Names and Identifiers

- 1-(3-Hydroxy-2,6-dinitrophenyl)ethanone
- Ethanone, 1-(3-hydroxy-2,6-dinitrophenyl)-
- InChIKey： YUZPCHRXNXXUGA-UHFFFAOYSA-N
- Inchi： 1S/C8H6N2O6/c1-4(11)7-5(9(13)14)2-3-6(12)8(7)10(15)16/h2-3,12H,1H3
- SMILES： C(=O)(C1=C([N+]([O-])=O)C=CC(O)=C1[N+]([O-])=O)C

Experimental Properties

Boiling Point: 413.4±45.0 °C(Predicted)
Melting Point: 182–183°C
pka: 3.13±0.24(Predicted)
Density: 1.580±0.06 g/cm3(Predicted)

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Synthesis

Synthetic Circuit 1

121-71-1

121-71-1

172669-49-7

172669-49-7

2640598-05-4

2640598-05-4

89942-63-2

89942-63-2

22633-36-9

22633-36-9

Reaction Conditions

1.1 Reagents: Acetic anhydride ; 10 min, rt
1.2 Reagents: Nitric acid Solvents: Water ; 0 °C; 30 min, 60 °C

Reference

: An Inquiry-Based Approach to Electrophilic Aromatic Substitution: Quantifying and Identifying Nitration Products by 1H NMR

Wachter, Nanette M.; Khouryawad, Nicole Wedad; Tarbox, Haley E., ACS Symposium Series, 2021, 1376, 67-78

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Raw materials

3'-Hydroxyacetophenone

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Preparation Products

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Related Literature

1. Index

J. R. Inst. Chem., 1956,80, 759-760
2. Computer-aided design of high-efficiency GeTe-based thermoelectric devices†

Kun Zheng,Wanyu Lyv,Meng Li,Xianlin Qu,Qiang Sun,Shengduo Xu Energy Environ. Sci., 2020,13, 1856-1864
3. Notes from the Reports of Public Analysts

Analyst, 1927,52, 409-411
4. 77. The Fries rearrangement. Part IV. Study of the reversibility of the reaction

J. Chem. Soc., 1958, 434-438
5. Conference report

J. Anal. At. Spectrom., 2004,19, 3N-4N
6. Investigation of one-dimensional multi-functional zwitterionic Ag nanowires as a novel modifier for PVDF ultrafiltration membranes

Xinzhen Zhao,Yongliang Chen,Huixia Xuan,Chunju He New J. Chem., 2016,40, 441-446
7. Photoinduced diradical formation and decay in uncomplexed and metal-bound benzotriazine systems: mechanistic implications to chemically and biologically relevant photochemistry

Brian J. Kraft,Jeffrey M. Zaleski New J. Chem., 2001,25, 1281-1289
8. Effect of sodium dodecyl sulphate and Brij-35 on the analysis of sulphonamides in physiological samples using direct injection and acetonitrile gradients

E. Peris-García,M. T. Ubeda-Torres,M. J. Ruiz-Angel,M. C. García-Alvarez-Coque Anal. Methods, 2016,8, 3941-3952
9. Performance of Ag/Al2O3 catalysts in the liquid phase oxidation of glycerol – effect of preparation method and reaction conditions†

S. Zaid,A. Addad,J.-S. Girardon,M. Capron Catal. Sci. Technol., 2016,6, 3182-3196
10. Single-crystalline Bi2Fe4O9 synthesized by low-temperature co-precipitation: performance as photo- and Fenton catalysts†

Zhong-Ting Hu,Bo Chen RSC Adv., 2014,4, 27820-27829

172669-49-7 (1-(3-Hydroxy-2,6-dinitrophenyl)ethanone) Related Products

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